molecular formula C10H12ClIO B8627131 1-(4-Chlorobutoxy)-4-iodobenzene

1-(4-Chlorobutoxy)-4-iodobenzene

Cat. No.: B8627131
M. Wt: 310.56 g/mol
InChI Key: AEFFIZKKZBCKMQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4-Chlorobutoxy)-4-iodobenzene is a useful research compound. Its molecular formula is C10H12ClIO and its molecular weight is 310.56 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H12ClIO

Molecular Weight

310.56 g/mol

IUPAC Name

1-(4-chlorobutoxy)-4-iodobenzene

InChI

InChI=1S/C10H12ClIO/c11-7-1-2-8-13-10-5-3-9(12)4-6-10/h3-6H,1-2,7-8H2

InChI Key

AEFFIZKKZBCKMQ-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1OCCCCCl)I

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4-iodophenol (1.0 g) in acetonitrile (10 mL), cesium carbonate (3.0 g) and 1-chloro-4-iodobutane (1.2 g) were added and the mixture was heated to 100° C., at which it was stirred for 4 hours. The reaction mixture was cooled to room temperature and filtered to remove insoluble materials, and the filtrate was concentrated under reduced pressure. The resulting residue was purified by NH-type silica gel column chromatography (eluting solvent: n-hexane:ethyl acetate=7:3 to 1:1) to give the titled compound (1.4 g, 99%) as a brown oil.
Quantity
1 g
Type
reactant
Reaction Step One
Name
cesium carbonate
Quantity
3 g
Type
reactant
Reaction Step One
Quantity
1.2 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Yield
99%

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